Cas no 49687-08-3 (1,3-Dithiole-2-thione, 4-(methylthio)-)

49687-08-3 structure
Product name:1,3-Dithiole-2-thione, 4-(methylthio)-
1,3-Dithiole-2-thione, 4-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dithiole-2-thione, 4-(methylthio)-
- DTXCID20405432
- 49687-08-3
- DTXSID30454613
- 4-[2-methyl]thio-1,3-dithiole-2-thione
-
- Inchi: InChI=1S/C4H4S4/c1-6-3-2-7-4(5)8-3/h2H,1H3
- InChI Key: WHEAEHGFZATQDZ-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 179.91958482Da
- Monoisotopic Mass: 179.91958482Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 108Ų
1,3-Dithiole-2-thione, 4-(methylthio)- Related Literature
-
Z. C. Kennedy,J. F. Christ,K. A. Evans,B. W. Arey,L. E. Sweet,M. G. Warner,R. L. Erikson,C. A. Barrett Nanoscale, 2017,9, 5458-5466
-
Ming Cheng,Chenhao Yao,Yihan Cao,Qi Wang,Yi Pan,Juli Jiang,Leyong Wang Chem. Commun., 2016,52, 8715-8718
-
Zhong Wei Jiang,Ting Ting Zhao,Shu Jun Zhen,Chun Mei Li,Yuan Fang Li J. Mater. Chem. A, 2021,9, 9301-9306
-
Cesar Parra-Cabrera,Clement Achille,Simon Kuhn,Rob Ameloot Chem. Soc. Rev., 2018,47, 209-230
-
Gargi Mukherjee,Kumar Biradha CrystEngComm, 2014,16, 4701-4705
49687-08-3 (1,3-Dithiole-2-thione, 4-(methylthio)-) Related Products
- 1261460-83-6(3-(2,3-Difluorophenyl)-2-hydroxypyridine-4-methanol)
- 2229152-19-4(2-(4-bromo-3,5-dimethylphenyl)acetaldehyde)
- 1805197-51-6(4-(Bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-methanol)
- 2083592-35-0(4-chloro-6-ethyl-2-(trifluoromethyl)thieno2,3-dpyrimidine)
- 1354952-57-0(3-Methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-amine)
- 2171933-54-1(1-(3-ethoxypropyl)-9-methyl-1,7-diazaspiro4.5decane)
- 1225789-30-9(2-(1-bromo-2-methylpropan-2-yl)-1,3,5-trimethylbenzene)
- 1525751-63-6(3-Methyl-1-(piperidin-3-yl)-1H-pyrazol-5-ol)
- 170235-26-4(Methyl 2-bromothiazole-4-carboxylate)
- 1018300-28-1(3-(4-Fluorobenzenesulfonyl)-2-methylpropanoic acid)
Recommended suppliers
Synrise Material Co. Ltd.
Gold Member
CN Supplier
Bulk

Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk

atkchemica
Gold Member
CN Supplier
Reagent

Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
CN Supplier
Reagent

Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
CN Supplier
Bulk